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Compound of Interest

Compound Name: Tolonidine

Cat. No.: B1682429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and

purification of Tolonidine, a substituted aniline with potential applications in pharmaceutical

research. Due to the limited availability of direct synthetic protocols for Tolonidine, this guide

presents a plausible synthetic route and purification strategies based on established methods

for analogous 2-aryliminoimidazolidine compounds. All quantitative data is summarized in

structured tables, and detailed experimental methodologies are provided.

Introduction to Tolonidine
Tolonidine, chemically known as N-(2-chloro-4-methylphenyl)-4,5-dihydro-1H-imidazol-2-

amine, is a small molecule belonging to the class of substituted anilines. Its structure, featuring

a 2-aminoimidazoline moiety attached to a substituted phenyl ring, is analogous to other

pharmacologically active compounds, suggesting its potential for investigation in drug

discovery programs.

Table 1: Chemical and Physical Properties of Tolonidine
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Property Value

Chemical Formula C₁₀H₁₂ClN₃

Molecular Weight 209.68 g/mol

CAS Number 4201-22-3[1][2]

Appearance Likely a solid at room temperature

Solubility Expected to be soluble in organic solvents

Proposed Synthesis of Tolonidine
A direct, published synthetic route for Tolonidine is not readily available in the public domain.

However, a plausible and efficient synthesis can be designed based on well-established

methods for the preparation of structurally related 2-aryliminoimidazolidine derivatives, such as

Clonidine. The proposed synthesis involves a two-step process starting from the commercially

available 2-chloro-4-methylaniline.

Overall Synthetic Scheme
The proposed synthesis involves the formation of a thiourea intermediate from 2-chloro-4-

methylaniline, followed by cyclization with ethylenediamine to form the imidazoline ring of

Tolonidine.
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2-Chloro-4-methylaniline Intermediate:
N-(2-chloro-4-methylphenyl)thiourea

Step 1: Thiourea Formation

NH4SCN, HCl

Tolonidine
Step 2: Cyclization

Ethylenediamine, HgO

Crude Tolonidine

Acid-Base Extraction

Recrystallization Column Chromatography

Pure Tolonidine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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